Cas no 266360-61-6 (2,5-Difluoro-D-Phenylalanine)

2,5-Difluoro-D-Phenylalanine Properties

Names and Identifiers

• 2,5-Difluoro-D-Phenylalanine
• (R)-2-Amino-3-(2,5-difluorophenyl)propanoic acid
• (r)-2-amino-3-(2,5-difluoro-phenyl)-propionic acid
• AC1LEQCF
• d-2,5-difluorophenylalanine
• H-D-PHE(2,5-F2)-OH
• MolPort-002-501-509
• PubChem17973
• MFCD07371999
• 266360-61-6
• A818535
• (r)-2-amino-3-(2,5-difluorophenyl)propionic acid
• DTXSID90351992
• CS-0170902
• (2R)-2-amino-3-(2,5-difluorophenyl)propanoic acid
• AS-37653
• (R)-2-Amino-3-(2,5-difluorophenyl)propanoicacid
• D-Phenylalanine,2,5-difluoro-
• AKOS012010226
• +Expand

• MDL： MFCD07371999
• InChIKey： YHYQITHAFYELNW-MRVPVSSYSA-N
• Inchi： 1S/C9H9F2NO2/c10-6-1-2-7(11)5(3-6)4-8(12)9(13)14/h1-3,8H,4,12H2,(H,13,14)/t8-/m1/s1
• SMILES： FC1C=CC(=CC=1C[C@H](C(=O)O)N)F

Computed Properties

• Exact Mass: 201.06017
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 201.06
• Heavy Atom Count: 14
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• LogP: 1.61950
• PSA: 63.32
• Refractive Index: 1.536
• Boiling Point: 304.2°Cat760mmHg
• Flash Point: 137.8°C
• Color/Form: White to Yellow Solid
• Density: 1.379